Cas no 1396864-19-9 (1-5-(3-methyl-1,2,4-oxadiazol-5-yl)pyridin-2-yl-N-2-(thiophen-2-yl)ethylpiperidine-3-carboxamide)

• Product Name: 1-5-(3-methyl-1,2,4-oxadiazol-5-yl)pyridin-2-yl-N-2-(thiophen-2-yl)ethylpiperidine-3-carboxamide
• CAS No: 1396864-19-9
• MF: C₂₀H₂₃N₅O₂S
• MW: 397.493922472
• CID: 6088253
• PubChem ID: 71794399
• Update Time: 2025-06-11

1-5-(3-methyl-1,2,4-oxadiazol-5-yl)pyridin-2-yl-N-2-(thiophen-2-yl)ethylpiperidine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-5-(3-methyl-1,2,4-oxadiazol-5-yl)pyridin-2-yl-N-2-(thiophen-2-yl)ethylpiperidine-3-carboxamide
• 1-[5-(3-methyl-1,2,4-oxadiazol-5-yl)pyridin-2-yl]-N-(2-thiophen-2-ylethyl)piperidine-3-carboxamide
• 1-(5-(3-methyl-1,2,4-oxadiazol-5-yl)pyridin-2-yl)-N-(2-(thiophen-2-yl)ethyl)piperidine-3-carboxamide
• 1396864-19-9
• VU0541427-1
• F6252-1186
• 1-[5-(3-METHYL-1,2,4-OXADIAZOL-5-YL)PYRIDIN-2-YL]-N-[2-(THIOPHEN-2-YL)ETHYL]PIPERIDINE-3-CARBOXAMIDE
• AKOS024544861

• Inchi： 1S/C20H23N5O2S/c1-14-23-20(27-24-14)15-6-7-18(22-12-15)25-10-2-4-16(13-25)19(26)21-9-8-17-5-3-11-28-17/h3,5-7,11-12,16H,2,4,8-10,13H2,1H3,(H,21,26)
• InChI Key： GPNIJHYVSYHRAD-UHFFFAOYSA-N
• SMILES： N1(C2=NC=C(C3ON=C(C)N=3)C=C2)CCCC(C(NCCC2SC=CC=2)=O)C1

Computed Properties

• Exact Mass: 397.15724617g/mol
• Monoisotopic Mass: 397.15724617g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 525
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 112Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxamides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxamides

Additional information on 1-5-(3-methyl-1,2,4-oxadiazol-5-yl)pyridin-2-yl-N-2-(thiophen-2-yl)ethylpiperidine-3-carboxamide

Introduction to 1-5-(3-methyl-1,2,4-oxadiazol-5-yl)pyridin-2-yl-N-2-(thiophen-2-yl)ethylpiperidine-3-carboxamide (CAS No. 1396864-19-9)

The compound 1-5-(3-methyl-1,2,4-oxadiazol-5-yl)pyridin-2-yl-N-2-(thiophen-2-yl)ethylpiperidine-3-carboxamide, identified by its CAS number 1396864-19-9, represents a significant advancement in the field of medicinal chemistry. This intricate molecular structure combines multiple pharmacophoric elements, making it a promising candidate for further exploration in therapeutic applications. The compound’s design incorporates a pyridine core linked to an oxadiazole moiety, further functionalized with a thiophene substituent and an ethylpiperidine side chain. Such a combination of heterocyclic scaffolds has garnered attention due to its potential to modulate biological pathways with high specificity.

Recent studies have highlighted the importance of oxadiazole derivatives in drug discovery. These heterocycles are known for their ability to engage with various biological targets, including enzymes and receptors, often leading to potent and selective interactions. The presence of a 3-methyl substituent on the oxadiazole ring in this compound may enhance its binding affinity and metabolic stability, key factors in the development of novel therapeutics. The pyridine component, another cornerstone of medicinal chemistry, is frequently incorporated into drug molecules due to its versatility in forming hydrogen bonds and its ability to occupy hydrophobic pockets within target proteins.

The thiophene ring at the N-position of the ethylpiperidine side chain adds another layer of complexity to this molecule. Thiophenes are well-documented for their role in pharmaceuticals, contributing to both pharmacological activity and pharmacokinetic properties. The specific positioning of the thiophen-2-yl group suggests a deliberate design choice aimed at optimizing interactions with biological targets. This arrangement may influence the compound’s solubility, bioavailability, and overall efficacy.

Current research in medicinal chemistry increasingly emphasizes the development of multi-target directed ligands (MTDLs), which are designed to interact with multiple biological targets simultaneously. The structural features of 1-5-(3-methyl-1,2,4-oxadiazol-5-yl)pyridin-2-yl-N-2-(thiophen-2-yl)ethylpiperidine-3-carboxamide align well with this paradigm. The combination of a pyridine, an oxadiazole, and a thiophene moiety provides multiple opportunities for simultaneous engagement with different binding sites on biological macromolecules. This approach has shown promise in addressing complex diseases that involve multiple pathological pathways.

In vitro studies have begun to explore the potential pharmacological effects of this compound. Preliminary data suggest that it may exhibit inhibitory activity against certain enzymes or receptors relevant to conditions such as inflammation, cancer, and neurological disorders. The precise mechanism of action remains under investigation, but the structural motifs present in this molecule suggest it could interfere with key signaling cascades or modulate receptor activity. Further experimentation is needed to elucidate its full therapeutic potential.

The synthesis of this compound represents a testament to the progress in synthetic organic chemistry. The ability to construct such complex molecules with high precision allows chemists to fine-tune their properties for optimal biological activity. Advances in synthetic methodologies have enabled the rapid assembly of intricate structures like this one, accelerating the drug discovery process. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations have been instrumental in constructing the various heterocyclic components.

The role of computational chemistry in designing and optimizing molecules like this cannot be overstated. Molecular modeling techniques allow researchers to predict how a compound will interact with biological targets before conducting expensive wet-lab experiments. By simulating interactions at atomic resolution, scientists can identify promising candidates for further testing and refine their structures based on predicted binding affinities and other pharmacokinetic parameters.

The potential applications of 1-5-(3-methyl-1,2,4-oxadiazol-5-ylyl)pyridin-2-yln-N-(thiophen-l)-ylylethylepipiperidine-Z-carboxamide (CAS No. 1396864-l9-l) span across multiple therapeutic areas. Its structural features make it particularly interesting for developing treatments against central nervous system disorders, where modulation of neurotransmitter systems is often required. Additionally, its ability to engage with inflammatory pathways suggests potential utility in treating autoimmune diseases or chronic inflammatory conditions.

As research progresses, the integration of interdisciplinary approaches will be crucial for maximizing the therapeutic potential of compounds like this one. Collaboration between chemists, biologists, pharmacologists, and computer scientists will drive innovation and ensure that promising candidates are translated into effective therapies efficiently.